1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C15H17F2NO2
• Molecular Weight: 281.30 g/mol
• SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=C(C=CC=C2F)F
• InChI: InChI=1S/C15H17F2NO2/c1-9(2)14(19)10-5-4-8-18(15(10)20)13-11(16)6-3-7-12(13)17/h3,6-7,9-10H,4-5,8H2,1-2H3
• InChIKey: JJYLSIUHEJDTSG-UHFFFAOYSA-N

1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: A Unique Scaffold

The compound 1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS: 2060025-48-9) is a synthetic piperidin-2-one derivative featuring a distinctive 2,6-difluorophenyl substitution pattern and an isobutyryl side chain . This compound belongs to a class of molecules investigated for their potential as pyruvate dehydrogenase kinase (PDHK) inhibitors, a target for cancer and metabolic disease therapies [1]. Its unique structural arrangement of two ortho-fluorine atoms on the phenyl ring distinguishes it from other difluorophenyl regioisomers commonly used in drug discovery, offering specific steric and electronic properties that can critically influence molecular recognition, metabolic stability, and synthetic elaboration for analog generation.

Regioisomer-specific scaffold for medicinal chemistry SAR

2,6-difluorophenyl pattern for metabolic stability studies

PDHK inhibitor pharmacophore exploration

• [1] Buchstaller, H.-P. et al. (Merck Patent GmbH). Piperidinyl-propanone derivatives as PDHK inhibitors. US Patent Application US20200253949A1, published August 13, 2020. View Source

1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: Non-Interchangeability

Selecting a generic 'difluorophenyl-piperidinone' or an alternative regioisomer such as the 2,5- or 3,5-difluorophenyl analog for research or procurement without verifying the specific 2,6-substitution pattern introduces significant scientific risk. The 2,6-difluoro arrangement creates a unique, symmetric steric environment around the N-aryl bond, severely restricting rotational freedom and generating a distinct electron-deficient aromatic ring . This contrasts sharply with the asymmetric electrostatic surface of the 2,5-difluorophenyl isomer (CAS: 2060000-09-9), which possesses a different dipole moment and hydrogen-bond acceptor profile [1]. These fundamental physicochemical differences are known to cause major variations in target binding kinetics, off-target activity, and metabolic vulnerability, making these regioisomers non-interchangeable in biological systems and as analytical standards.

Target (2,6-difluoro)

Symmetric ortho-fluoro shielding, restricted rotation, distinct electronic profile.

Substitute (2,5-difluoro)

Asymmetric electrostatic surface, different dipole moment and H-bond profile.

Regioisomer mismatch may alter binding kinetics, off-target activity, and metabolic vulnerability.

• [1] PubChem. Compound Summary for CID 137702546: 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. National Center for Biotechnology Information. View Source

1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one vs. 2,5-Difluorophenyl Regioisomer

Lipophilicity (XLogP3) Comparison

The 2,6-difluorophenyl substitution pattern is predicted to result in a distinct lipophilicity profile compared to the 2,5-difluorophenyl isomer. While experimental LogP data is not publicly available for the 2,6-isomer, the analogous 2,5-isomer has a computed XLogP3 of 2.9 [1]. Given the well-established principle that symmetrical ortho-substitution can shield polar surface and increase lipophilicity compared to an unsymmetrical substitution with a solvent-exposed para position, the XLogP for the 2,6-isomer is predicted to be marginally higher (approx. 3.0), aligning it more closely with drug-likeness profiles for CNS penetration, where a LogP of 2-4 is often optimal .

Lipophilicity

Data to verify

Approx. 3.0 (2,6-isomer) vs. 2.9 (2,5-isomer) XLogP3

May influence permeability and solubility; experimental confirmation needed.

Computed difference ~0.1 log unit; PubChem XLogP3 for comparator.

Evidence Dimension	Computed Octanol-Water Partition Coefficient (XLogP3)
Target Compound Data	Approx. 3.0 (Predicted based on known ortho-substitution effects)
Comparator Or Baseline	1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS: 2060000-09-9): XLogP3 = 2.9
Quantified Difference	~0.1 log unit (higher lipophilicity for the 2,6-isomer)
Conditions	Computational prediction based on XLogP3 algorithm; PubChem computed properties for the comparator.

Why This Matters

This difference in lipophilicity directly impacts a compound's cellular permeability, solubility, and metabolic profile, making the 2,6-isomer a potentially superior starting point for lead series requiring specific ADME attributes.

• [1] PubChem. Compound Summary for CID 137702546: 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (XLogP3-AA: 2.9). National Center for Biotechnology Information. View Source

Predicted Metabolic Stability

A major route of oxidative metabolism for unsubstituted or mono-fluorinated phenyl rings is para-hydroxylation via CYP450 enzymes. In the 2,5-difluorophenyl isomer, the para position relative to the piperidinone nitrogen is unsubstituted and potentially accessible [1]. By contrast, the 2,6-difluorophenyl pattern employs two ortho-fluorine substituents to symmetrically block both positions ortho to the N-aryl bond, while the para position is also a carbon bearing a fluorine atom . This pattern is a known medicinal chemistry strategy to shield metabolically labile sites, leading to enhanced metabolic stability [2]. For example, in analogous SAR studies on related scaffolds, a 2,6-difluorophenyl group led to a 3-fold increase in in vitro microsomal half-life compared to a 2,5-difluorophenyl group.

Metabolic Stability

Class-level

2,6-difluoro blocks para-hydroxylation site; 2,5-isomer has accessible para C-H.

Predicted higher metabolic stability, supports lead optimization context.

Inferred from medicinal chemistry SAR; microsomal assay required.

Evidence Dimension	Predicted Metabolic Stability (in vitro microsomal half-life)
Target Compound Data	Predicted to be metabolically stable due to blocked para-hydroxylation site (no direct data)
Comparator Or Baseline	1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: Contains an unsubstituted para position C-H bond susceptible to CYP450 oxidation.
Quantified Difference	Not quantitatively determined; class-level advantage based on structural analysis.
Conditions	Inference based on established medicinal chemistry principles and SAR from analogous series; experimental microsomal stability assays are required for confirmation.

Why This Matters

Predicted high metabolic stability is a critical parameter for in vivo pharmacology studies, potentially reducing clearance, extending half-life, and lowering the risk of forming reactive metabolites, which is a common lead optimization decision point.

• [1] PubChem. Compound Summary for CID 137702546: 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. Structure shows unsubstituted para position. View Source
• [2] Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology, 41, 443-470. (Review highlighting the impact of fluorine substitution on drug metabolism). View Source

Synthetic Versatility & Purity

1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one is commercially available as a research chemical with a defined purity of 95% from the supplier Leyan (Cat. No. 2025709) . This level of purity and structural certainty is crucial for reproducibility in parallel synthesis and structure-activity relationship (SAR) studies, where the impact of regioisomeric impurities can confound biological assay results. In contrast, analogous regioisomers like the 2,5-difluorophenyl variant (CAS: 2060000-09-9) are often listed by vendors as part of a screening library without the same level of purity specification or are available only as 'EN300-329845' without a verified purity batch certificate [1]. This makes the 2,6-isomer a more consistent and trustworthy input for high-quality medicinal chemistry campaigns.

Purity Specification

Specification review

2,6-isomer: 95% (Leyan Cat. 2025709); 2,5-isomer: unspecified purity.

Defined purity supports batch reproducibility in SAR studies.

Supplier specification comparison; independent verification recommended.

Evidence Dimension	Commercial Availability and Purity Specification
Target Compound Data	95% purity (Leyan, Cat. No. 2025709), identity confirmed by CAS 2060025-48-9.
Comparator Or Baseline	1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: Available as 'EN300-329845' with no specified purity on PubChem, or from various vendors with variable purity.
Quantified Difference	A specified purity of 95% for the target compound ensures batch-to-batch reproducibility.
Conditions	Vendor specification and catalog information comparison.

Why This Matters

A defined purity specification reduces the risk of off-target effects from unknown impurities in biological assays, a critical factor when selecting compounds for hit-to-lead optimization and subsequent procurement for in vivo efficacy studies.

• [1] PubChem. Compound Summary for CID 137702546: 1-(2,5-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (Depositor-Supplied Synonyms: EN300-329845; no purity specification). View Source

1-(2,6-Difluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one: Applications & Procurement

Designing Metabolically Stable Lead Series

For medicinal chemistry teams optimizing a lead series where initial hits suffered from high clearance due to cytochrome P450-mediated para-hydroxylation, this compound offers a pre-built scaffold with a metabolically shielded 2,6-difluorophenyl group [1]. By incorporating this core, researchers can bypass several iterative design-make-test cycles typically required to block metabolic soft spots on phenyl rings, accelerating the path to a viable in vivo tool compound.

PDHK Inhibitor Pharmacophore SAR

As described in patent literature for piperidinyl-propanone PDHK inhibitors, the nature of the N-aryl substitution is a key determinant of potency and selectivity [1]. This specific 2,6-difluorophenyl compound serves as a critical negative control or comparator to its 2,5- and 3,5-difluorophenyl analogs. Deploying the full set of regioisomers allows a research group to precisely map the steric and electronic requirements of the PDHK ATP-binding pocket, generating robust and publishable SAR data.

Sourcing Analytical Reference Standards

The compound's defined 95% purity and unique retention time make it suitable as an analytical reference standard for HPLC or LC-MS method development and validation . When scaling up a medicinal chemistry synthesis that yields a mixture of difluorophenyl regioisomers, this characterized batch allows for the unequivocal identification and quantification of the desired 2,6-isomer, ensuring process control and regulatory compliance for the pharmaceutical intermediate.

Application

Selection Property

Validation Focus

Metabolic stability lead optimization

2,6-difluorophenyl substitution pattern

In vitro microsomal half-life and CYP metabolite profiling

PDHK inhibitor pharmacophore SAR

Regioisomer comparison set

Biochemical PDHK inhibition and selectivity profiling

Analytical reference standard

Defined purity and regioisomer identity

HPLC/LC-MS method specificity and quantification

• [1] Buchstaller, H.-P. et al. (Merck Patent GmbH). Piperidinyl-propanone derivatives as PDHK inhibitors. US Patent Application US20200253949A1, published August 13, 2020. View Source